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Compound of Interest

Compound Name: 3-Propylmorpholine

Cat. No.: B033731 Get Quote

3-Propylmorpholine: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the chemical properties of 3-
propylmorpholine. While this specific compound is not extensively documented in publicly

available scientific literature, this document summarizes its core identifiers and provides

context regarding the broader significance of the morpholine chemical scaffold in research and

development.

Core Compound Data
The fundamental physicochemical properties of 3-propylmorpholine are summarized below.

This data is essential for substance identification, experimental design, and chemical inventory

management.

Property Value Source

CAS Number 19856-81-6 N/A

Molecular Weight 129.20 g/mol N/A

Molecular Formula C₇H₁₅NO N/A

Synonyms (3S)-3-propylmorpholine [1]
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Experimental Protocols & Applications
Detailed, peer-reviewed experimental protocols for the specific synthesis or biological

application of 3-propylmorpholine are not readily available in the surveyed scientific literature.

The morpholine moiety is a key component in a wide array of biologically active compounds

and is frequently employed in medicinal chemistry to enhance the pharmacokinetic profiles of

drug candidates.[2]

The general synthesis of substituted morpholines can be achieved through various organic

chemistry methodologies. However, a specific, validated protocol for 3-propylmorpholine is

not publicly documented.

Conceptual Workflow: Role in Drug Discovery
The following diagram illustrates a generalized workflow for the incorporation of a novel

morpholine derivative, such as 3-propylmorpholine, into an early-phase drug discovery

pipeline. This represents a conceptual model rather than a specific experimental protocol.
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Caption: Conceptual workflow for a morpholine derivative in drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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